Cas no 1903615-07-5 (3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione)

• Product Name: 3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione
• CAS No: 1903615-07-5
• MF: C₁₅H₁₃N₅O₄
• MW: 327.294822454453
• CID: 5549341
• Update Time: 2025-05-30

3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione

• Inchi： 1S/C15H13N5O4/c21-13-9-24-15(23)19(13)11-7-18(8-11)14(22)12-6-16-20(17-12)10-4-2-1-3-5-10/h1-6,11H,7-9H2
• InChI Key： LRLXJPGGWJGFDT-UHFFFAOYSA-N
• SMILES： O1CC(=O)N(C2CN(C(C3C=NN(C4=CC=CC=C4)N=3)=O)C2)C1=O

Additional information on 3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione

Comprehensive Overview of 3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 1903615-07-5)

The compound 3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 1903615-07-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the oxazolidine-2,4-dione and azetidin-3-yl moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug development, especially in targeting enzymes and receptors involved in inflammatory and metabolic disorders.

In recent years, the demand for novel heterocyclic compounds like 3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione has surged due to their versatility in drug design. The 2-phenyltriazole fragment, in particular, is known for its role in enhancing molecular interactions with biological targets. This compound's CAS No. 1903615-07-5 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most discussed topics in contemporary research is the optimization of small-molecule inhibitors for precision medicine. The oxazolidine-2,4-dione core of this compound aligns with this trend, as it is often associated with enzyme modulation and kinase inhibition. Scientists are exploring its potential in addressing unmet medical needs, such as chronic inflammatory diseases and autoimmune conditions, which are among the top-searched health concerns globally.

From a synthetic chemistry perspective, the preparation of 3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione involves sophisticated multi-step organic synthesis techniques. The incorporation of the azetidine ring and the triazole carbonyl group requires precise control over reaction conditions to ensure high yield and purity. This complexity has led to increased interest in green chemistry approaches, another hot topic in the scientific community, to make the synthesis more sustainable and scalable.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest its potential as a lead compound for further optimization. Its molecular weight and lipophilicity parameters are within the desirable range for oral bioavailability, a critical factor in drug development. Researchers are also examining its ADME (Absorption, Distribution, Metabolism, and Excretion) properties to assess its suitability for clinical trials.

In the context of intellectual property and patent literature, CAS No. 1903615-07-5 has been referenced in several applications, highlighting its commercial potential. The compound's unique structure makes it a valuable asset for pharmaceutical innovation, particularly in competitive markets like oncology and immunotherapy. Companies and academic institutions are actively filing patents to protect their discoveries related to this chemical entity.

Another area of interest is the compound's potential role in combinatorial chemistry and library design. Its modular structure allows for the creation of diverse analogs, which can be screened for various biological activities. This approach aligns with the growing trend of AI-driven drug discovery, where computational tools are used to predict the efficacy and safety of new compounds before laboratory testing.

Environmental and regulatory considerations are also paramount when working with 3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione. While it is not classified as a hazardous substance, researchers must adhere to Good Laboratory Practices (GLP) and REACH compliance to ensure safe handling and disposal. These aspects are increasingly important to stakeholders, as sustainability and ethical research practices gain prominence.

In summary, 3-[1-(2-phenyltriazole-4-carbonyl)azetidin-3-yl]-1,3-oxazolidine-2,4-dione (CAS No. 1903615-07-5) represents a fascinating intersection of chemistry and biology. Its structural complexity and potential therapeutic applications make it a subject of ongoing research and innovation. As the scientific community continues to explore its capabilities, this compound is likely to play a significant role in the future of drug discovery and personalized medicine.